Cas no 497883-04-2 (1H-Indole-2-carboxylic acid, 1-decyl-)
497883-04-2 structure
Product Name:1H-Indole-2-carboxylic acid, 1-decyl-
CAS No:497883-04-2
MF:C19H27NO2
MW:301.423185586929
CID:1534841
Update Time:2024-08-24
1H-Indole-2-carboxylic acid, 1-decyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 1-decyl-
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- Inchi: 1S/C19H27NO2/c1-2-3-4-5-6-7-8-11-14-20-17-13-10-9-12-16(17)15-18(20)19(21)22/h9-10,12-13,15H,2-8,11,14H2,1H3,(H,21,22)
- InChI Key: ATKWMUXIJDAEQY-UHFFFAOYSA-N
- SMILES: N1(CCCCCCCCCC)C2=C(C=CC=C2)C=C1C(O)=O
Computed Properties
- Exact Mass: 301.20431
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Boiling Point: 472.9±18.0 °C(Predicted)
- PSA: 42.23
- pka: 4.63±0.30(Predicted)
1H-Indole-2-carboxylic acid, 1-decyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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